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Compound of Interest

Compound Name: J1038

Cat. No.: B608161

An In-depth Technical Guide on the Discovery and Synthesis of a Novel Intranasal Formulation
of Octreotide Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and
mechanism of action of DP1038, an investigational intranasal formulation of the well-
established somatostatin analog, octreotide acetate. This document will delve into the
guantitative data from early-stage clinical trials, detailed experimental protocols, and the
innovative drug delivery technology that underpins this novel therapeutic approach. While the
initial query referenced "J1038," extensive research indicates this to be a likely misnomer for
DP1038, a drug candidate under development by Dauntless Pharmaceuticals.

Introduction: Addressing Unmet Needs in
Acromegaly and Neuroendocrine Tumors

Octreotide acetate is a cornerstone in the management of acromegaly and neuroendocrine
tumors (NETS). Its therapeutic effect is mediated through the suppression of growth hormone
(GH) and other hormones. However, current formulations are limited to subcutaneous or
intramuscular injections, which can be associated with pain, inconvenience, and patient
compliance challenges. DP1038 was developed to address this unmet medical need by
offering a non-invasive intranasal delivery system for octreotide acetate.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b608161?utm_src=pdf-interest
https://www.benchchem.com/product/b608161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Discovery and Development of DP1038

The development of DP1038 has focused on leveraging the established therapeutic profile of
octreotide acetate while improving its method of administration. The core of this innovation lies
in the use of a proprietary absorption-enhancing technology.

The Intravail® Drug Delivery Platform

DP1038 utilizes the Intravail® drug delivery technology, developed by Aegis Therapeutics, to
enhance the absorption of octreotide acetate across the nasal mucosa.[1] Intravail® is
composed of alkylsaccharides, which are non-toxic, non-mutagenic, and non-irritating to
mucosal membranes.[2]

The mechanism of action of Intravail® involves the transient and reversible opening of tight
junctions between the epithelial cells of the nasal mucosa. This is achieved through both
paracellular and transcellular pathways.[1][2][3] The alkylsaccharides in Intravail® facilitate the
passage of large molecules like octreotide, which would otherwise have poor nasal
bioavailability.[2][4] This enhanced absorption allows for therapeutic plasma concentrations of
octreotide to be achieved through intranasal administration.
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Part 1: Pharmacokinetics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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